Cas no 2138096-73-6 (1-Butyl-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-Butyl-4-methylcyclohex-2-en-1-ol
• CAS No: 2138096-73-6
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6101963
• PubChem ID: 165875045
• Update Time: 2025-06-15

1-Butyl-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155709
• 2138096-73-6
• 1-butyl-4-methylcyclohex-2-en-1-ol
• 1-Butyl-4-methylcyclohex-2-en-1-ol

• Inchi： 1S/C11H20O/c1-3-4-7-11(12)8-5-10(2)6-9-11/h5,8,10,12H,3-4,6-7,9H2,1-2H3
• InChI Key： COEXRTOSDVLUMQ-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)CCCC

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Butyl-4-methylcyclohex-2-en-1-ol

Introduction to 1-Butyl-4-methylcyclohex-2-en-1-ol (CAS No. 2138096-73-6)

1-Butyl-4-methylcyclohex-2-en-1-ol, with the CAS number 2138096-73-6, is a cyclic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its cyclohexene ring with a butyl and a methyl substituent, which imparts distinct physical and chemical properties.

The molecular formula of 1-Butyl-4-methylcyclohex-2-en-1-ol is C₁₀H₁₈O, and its molecular weight is approximately 154.25 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic odor. Its boiling point is around 175°C, and it has a density of about 0.86 g/cm³. These properties make it suitable for use in various industrial processes and research applications.

In the realm of pharmaceutical research, 1-Butyl-4-methylcyclohex-2-en-1-ol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 1-Butyl-4-methylcyclohex-2-en-1-ol exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

The antioxidant properties of 1-Butyl-4-methylcyclohex-2-en-1-ol have also been investigated. A research team from the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and protects cells from oxidative stress. This finding suggests that 1-Butyl-4-methylcyclohex-2-en-1-ol could be a valuable component in formulations designed to combat oxidative damage in skin care products or as an additive in food preservation.

In addition to its pharmaceutical applications, 1-Butyl-4-methylcyclohex-2-en-1-ol has potential uses in the cosmetics industry. Its pleasant odor and skin compatibility make it an attractive candidate for fragrance formulations and personal care products. A study published in the International Journal of Cosmetic Science in 2022 highlighted the sensory properties of this compound and its ability to enhance the overall appeal of cosmetic products.

The material science community has also shown interest in 1-Butyl-4-methylcyclohex-2-en-1-ol. Researchers at the Massachusetts Institute of Technology (MIT) have explored its use as a precursor for the synthesis of advanced polymers and materials. The unique chemical structure of this compound allows for the creation of materials with tailored properties, such as enhanced mechanical strength or improved thermal stability.

Synthetic methods for producing 1-Butyl-4-methylcyclohex-2-en-1-ol have been optimized to improve yield and purity. One common approach involves the catalytic hydrogenation of a corresponding cyclohexene derivative followed by selective functionalization steps. Recent advancements in catalysis have led to more efficient and environmentally friendly processes for synthesizing this compound on both laboratory and industrial scales.

The safety profile of 1-butyl–4-methylcyclohex–2–en–1–ol has been extensively evaluated to ensure its safe use in various applications. Toxicological studies have shown that it has low toxicity when used within recommended concentrations. However, like any chemical compound, proper handling and storage practices should be followed to minimize any potential risks.

In conclusion, 1-butyl–4-methylcyclohex–2–en–1–ol (CAS No. 2138096–73–6) is a versatile compound with a wide range of potential applications in pharmaceuticals, cosmetics, and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, this compound is likely to play an increasingly important role in various industries.